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Compound of Interest

Compound Name: Nornicotine

Cat. No.: B140904

Essential Safety and Handling Guide for Nornicotine

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with nornicotine. Adherence to these procedures is vital for ensuring
personal safety and minimizing environmental contamination. Nornicotine is a toxic chemical
that requires careful management in a controlled laboratory setting.

Hazard Identification and GHS Classification

Nornicotine is classified as a hazardous substance.[1][2] It is toxic if swallowed, in contact with
skin, or inhaled.[1][3] It is also known to cause skin and serious eye irritation and may lead to
respiratory irritation.[1][2][3][4]

Table 1: GHS Hazard Statements for Nornicotine
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Hazard Code Hazard Statement Signal Word Pictogram(s)

H301 Toxic if swallowed Danger

Toxic in contact with

H311 _ Danger o
skin

H331 Toxic if inhaled Danger

H315 Causes skin irritation Warning |

Causes serious eye _
H319 o Warning |
irritation

May cause respirator
H335 _ .y. P Y Warning |
irritation

Source:[1][3]

Physical and Chemical Properties

Understanding the physical and chemical properties of nornicotine is essential for safe
handling and storage.

Table 2: Physical and Chemical Properties of Nornicotine

Property Value

Physical State Liquid[5]

Appearance Colorless[5]

Molecular Formula CoH12N2[1]

Molecular Weight 148.20 g/mol [1]

Boiling Point 269.9 °C at 760 mmHgJ3]
Flash Point 101 °C/213.8 °F[5]

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is mandatory to prevent exposure through inhalation, dermal

contact, or eye contact.[6] The use of PPE should be considered the final barrier after

engineering controls and safe work practices have been implemented.[7]

Table 3: Recommended Personal Protective Equipment for Handling Nornicotine

Body Part

PPE Recommendation

Specifications and Best
Practices

Hands

Double chemical-resistant

gloves

Use powder-free nitrile or
similar chemically resistant
gloves.[7][8] Double gloving is
recommended.[7] Change
gloves every 30-60 minutes or
immediately if contamination is

known or suspected.[7]

Body

Chemical-resistant lab coat or

gown

Wear a long-sleeved,
disposable gown over personal
clothing.[3][8] Ensure cuffs are

tucked under the outer glove.

[7]

Eyes/Face

Tightly fitting safety goggles
and face shield

Goggles should conform to EN
166 (EU) or NIOSH (US)
standards.[3] A face shield
should be used in conjunction
with goggles, especially when
there is a risk of splashes.[9]
[10]

Respiratory

Full-face respirator

A NIOSH/MSHA-approved
respirator is required if
engineering controls (e.g.,
fume hood) are not available
or sufficient, or if aerosols may
be generated.[3][4][8]
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Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for safely handling nornicotine in a laboratory
environment.

Pre-Handling Preparations

e Consult SDS: Always review the Safety Data Sheet (SDS) for nornicotine before use.[3][4]
[51[11]

» Verify Engineering Controls: Ensure a certified chemical fume hood is operational.[4] Confirm
the availability and functionality of a safety shower and eye wash station.[4]

o Assemble PPE: Don all required PPE as specified in Table 3 before entering the handling
area.[3]

» Prepare Work Area: Designate a specific area for handling nornicotine. Cover the work
surface with absorbent, disposable bench paper.

o Gather Materials: Ensure all necessary equipment (e.g., non-sparking tools, sealed
containers) is within the designated area to minimize movement.[3]

Handling Procedure

o Work Within a Fume Hood: Conduct all manipulations of nornicotine inside a certified
chemical fume hood to prevent inhalation exposure.[3][11]

o Prevent Aerosol Generation: Handle the substance carefully to avoid the formation of
aerosols.[11]

e Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[3][5] Wash hands
thoroughly after handling, even if gloves were worn.[3][4]

o Container Management: Keep containers of nornicotine tightly sealed when not in use.[3]
[11]

» Storage: Store nornicotine in a cool, dry, and well-ventilated area, away from incompatible
materials like strong oxidizing agents.[3][5] The storage area should be locked.[3]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b140904?utm_src=pdf-body
https://www.benchchem.com/product/b140904?utm_src=pdf-body
https://www.echemi.com/sds/nornicotinedl-rg-pid_Seven33333.html
https://www.biosynth.com/Files/MSDS/FN/26/MSDS_FN26468_7000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAL10809MF&productDescription=DL-NORNICOTINE+98%25+50MG&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/35242m.pdf
https://www.biosynth.com/Files/MSDS/FN/26/MSDS_FN26468_7000_EN.pdf
https://www.biosynth.com/Files/MSDS/FN/26/MSDS_FN26468_7000_EN.pdf
https://www.echemi.com/sds/nornicotinedl-rg-pid_Seven33333.html
https://www.benchchem.com/product/b140904?utm_src=pdf-body
https://www.echemi.com/sds/nornicotinedl-rg-pid_Seven33333.html
https://www.benchchem.com/product/b140904?utm_src=pdf-body
https://www.echemi.com/sds/nornicotinedl-rg-pid_Seven33333.html
https://cdn.caymanchem.com/cdn/msds/35242m.pdf
https://cdn.caymanchem.com/cdn/msds/35242m.pdf
https://www.echemi.com/sds/nornicotinedl-rg-pid_Seven33333.html
https://www.fishersci.com/store/msds?partNumber=AAL10809MF&productDescription=DL-NORNICOTINE+98%25+50MG&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/nornicotinedl-rg-pid_Seven33333.html
https://www.biosynth.com/Files/MSDS/FN/26/MSDS_FN26468_7000_EN.pdf
https://www.benchchem.com/product/b140904?utm_src=pdf-body
https://www.echemi.com/sds/nornicotinedl-rg-pid_Seven33333.html
https://cdn.caymanchem.com/cdn/msds/35242m.pdf
https://www.benchchem.com/product/b140904?utm_src=pdf-body
https://www.echemi.com/sds/nornicotinedl-rg-pid_Seven33333.html
https://www.fishersci.com/store/msds?partNumber=AAL10809MF&productDescription=DL-NORNICOTINE+98%25+50MG&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/nornicotinedl-rg-pid_Seven33333.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Post-Handling Actions

o Decontamination: Wipe down the work surface and any equipment used with an appropriate
cleaning agent.

 PPE Removal: Remove PPE carefully to avoid cross-contamination. The outer pair of gloves
should be removed first, followed by the gown, face shield, goggles, and inner gloves.[7]

o Hand Washing: Immediately wash hands with soap and water after removing all PPE.[4][7]

Disposal Plan

Nornicotine and any contaminated materials must be treated as hazardous waste.

» Waste Segregation: Collect all nornicotine waste, including empty containers, contaminated
PPE, and absorbent materials, in a dedicated, clearly labeled, and sealed hazardous waste
container.[4]

» Prohibited Disposal: Do not dispose of nornicotine with household garbage or discharge it
into the sewage system.[11]

« Incineration: The recommended disposal method is to dissolve the material in a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

e Regulatory Compliance: All disposal must be carried out in accordance with applicable local,
state, and federal regulations for hazardous waste.[3][5]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

Table 4: First-Aid Measures for Nornicotine Exposure
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air and keep them
comfortable for breathing.[3][5] If breathing is
difficult or has stopped, provide artificial
respiration and seek immediate medical

attention.[4]

Skin Contact

Immediately remove all contaminated clothing.
[3] Wash the affected area with plenty of soap
and water for at least 15 minutes.[4][5] Seek

medical attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.[4]
[5] Remove contact lenses if present and easy

to do.[3] Seek immediate medical attention.[4]

Ingestion

Rinse the mouth with water.[3][5] Do NOT
induce vomiting. Seek immediate emergency

medical help.[3]

Spill Management

for hazardous waste disposal.[3]

Evacuate non-essential personnel from the area.
Wearing full PPE, contain the spill using an inert absorbent material.

Collect the absorbed material using non-sparking tools and place it into a sealed container

Ventilate the area and decontaminate the spill site thoroughly.[4]

Nornicotine Handling and Emergency Workflow
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[Start: Prepare to Handle Nornicotina

l

Verify Engineering Controls (Fume Hood, Eyewash)

l

Don Full PPE (Gloves, Gown, Goggles, Respirator)

Handle Nornicotine in Fume Hood

Spill or Exposure Occurs?

Execute Spill / Exposure Protocol

No Incident

Administer First Aid & Seek Medical Attention

Report Incident

Decontaminate Work Area & Equipment
Dispose of Hazardous Waste Properly

Remove PPE Correctly

Gnd: Procedure Completg

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response for nornicotine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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